Cas no 1210451-92-5 (Methyl 6-bromo-5-methylnicotinate)

Methyl 6-bromo-5-methylnicotinate is a brominated nicotinate ester derivative, primarily used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable ester group and a reactive bromine substituent, facilitating further functionalization through cross-coupling reactions such as Suzuki or Stille couplings. The methyl group at the 5-position enhances steric and electronic properties, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its well-defined reactivity and compatibility with diverse reaction conditions. High purity and consistent quality ensure reliable performance in synthetic applications.

Methyl 6-bromo-5-methylnicotinate structure

1210451-92-5 structure

Product Name:Methyl 6-bromo-5-methylnicotinate

CAS No:1210451-92-5

MF:C₈H₈BrNO₂

MW:230.058621406555

MDL:MFCD18258594

CID:1081552

Update Time:2025-10-14

Methyl 6-bromo-5-methylnicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-bromo-5-methylnicotinate
- methyl 6-bromo-5-methylpyridine-3-carboxylate
- MDL： MFCD18258594
- Inchi： 1S/C8H8BrNO2/c1-5-3-6(8(11)12-2)4-10-7(5)9/h3-4H,1-2H3
- InChI Key： PZHHVEKWOYHXMK-UHFFFAOYSA-N
- SMILES： BrC1C(C)=CC(C(=O)OC)=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Topological Polar Surface Area: 39.2

Experimental Properties

Density: 1.503±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (3.7 g/l) (25 º C),

Methyl 6-bromo-5-methylnicotinate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

Methyl 6-bromo-5-methylnicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IJ548-50mg	Methyl 6-bromo-5-methylnicotinate	1210451-92-5	98%	50mg	265.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IJ548-200mg	Methyl 6-bromo-5-methylnicotinate	1210451-92-5	98%	200mg	664.0CNY	2021-08-04
Chemenu	CM176910-1g	methyl 6-bromo-5-methylnicotinate	1210451-92-5	98%	1g	$565	2021-08-05
Chemenu	CM176910-5g	methyl 6-bromo-5-methylnicotinate	1210451-92-5	98%	5g	$1468	2021-08-05
Chemenu	CM176910-10g	methyl 6-bromo-5-methylnicotinate	1210451-92-5	98%	10g	$1959	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M70090-100mg	Methyl 6-bromo-5-methylnicotinate	1210451-92-5		100mg	¥496.0	2021-09-04
Chemenu	CM176910-250mg	methyl 6-bromo-5-methylnicotinate	1210451-92-5	98%	250mg	$130	2022-06-14
Chemenu	CM176910-1g	methyl 6-bromo-5-methylnicotinate	1210451-92-5	98%	1g	$331	2022-06-14
eNovation Chemicals LLC	D750060-100mg	Methyl 6-broMo-5-Methylnicotinate	1210451-92-5	98%	100mg	$75	2024-06-07
eNovation Chemicals LLC	D750060-250mg	Methyl 6-broMo-5-Methylnicotinate	1210451-92-5	98%	250mg	$240	2023-09-04

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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

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